Cas no 2172305-66-5 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid
• CAS No: 2172305-66-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5896915
• PubChem ID: 165548117
• Update Time: 2025-10-05

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxybutanoic acid
• EN300-1512633
• 2172305-66-5

• Inchi： 1S/C25H28N2O6/c1-32-16(13-22(28)29)14-26-23(30)25(11-6-12-25)27-24(31)33-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： GJUKWWJUJVCLNF-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)OC

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid

Introduction to 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid (CAS No. 2172305-66-5)

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid (CAS No. 2172305-66-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclobutylformamide, is characterized by its unique structural features, including a cyclobutyl ring, a methoxy group, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its stability under basic conditions and its ease of removal under mild acidic conditions, making it an ideal choice for protecting amino groups during the synthesis of peptides and other complex molecules. This property has led to extensive research into the applications of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid in the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry explored the use of Fmoc-Cyclobutylformamide as a key intermediate in the synthesis of cyclic peptides with potent anti-inflammatory properties. The cyclobutyl ring and methoxy group were found to enhance the conformational stability and bioavailability of these peptides, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, investigated the role of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of this compound allowed for the design of highly specific inhibitors that could disrupt PPIs involved in cancer progression. This research has opened new avenues for the development of targeted therapies for various cancers.

The versatility of Fmoc-Cyclobutylformamide extends beyond its use as an intermediate in peptide synthesis. Its cyclobutyl ring and methoxy group have been shown to improve the pharmacokinetic properties of drug molecules, such as their solubility and metabolic stability. These properties are crucial for ensuring that therapeutic agents reach their intended targets in sufficient concentrations and remain active for extended periods.

In addition to its applications in drug development, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid has also been explored for its potential use in diagnostic imaging. The Fmoc group can be modified to incorporate radiolabels or fluorescent tags, making it possible to track the distribution and metabolism of this compound in vivo. This capability has significant implications for understanding drug behavior and optimizing treatment regimens.

The synthesis of Fmoc-Cyclobutylformamide typically involves several steps, including the protection of amino groups with Fmoc, the formation of the cyclobutyl ring, and the introduction of the methoxy group. Each step requires precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methoxybutanoic acid (CAS No. 2172305-66-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.